Cas no 62027-35-4 (Benzo[f]quinoline, 1-(4-nitrophenyl)-3-(4-phenyl-2-quinolinyl)-)

• Product Name: Benzo[f]quinoline, 1-(4-nitrophenyl)-3-(4-phenyl-2-quinolinyl)-
• CAS No: 62027-35-4
• MF: C₃₄H₂₁N₃O₂
• MW: 503.549447774887
• CID: 1634869
• Update Time: 2024-09-12

Benzo[f]quinoline, 1-(4-nitrophenyl)-3-(4-phenyl-2-quinolinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzo[f]quinoline, 1-(4-nitrophenyl)-3-(4-phenyl-2-quinolinyl)-

• Inchi： 1S/C34H21N3O2/c38-37(39)25-17-14-24(15-18-25)29-21-33(36-31-19-16-23-10-4-5-11-26(23)34(29)31)32-20-28(22-8-2-1-3-9-22)27-12-6-7-13-30(27)35-32/h1-21H
• InChI Key： YVVVJAVKCBGPCO-UHFFFAOYSA-N
• SMILES： N1C2C(=C3C=CC=CC3=CC=2)C(C2=CC=C([N+]([O-])=O)C=C2)=CC=1C1C=C(C2=CC=CC=C2)C2C(N=1)=CC=CC=2

Computed Properties

• Exact Mass: 503.16353

Experimental Properties

• Density: 1.304±0.06 g/cm3(Predicted)
• Melting Point: 340-341 °C(Solv: 1,4-dioxane (123-91-1))
• Boiling Point: 713.9±60.0 °C(Predicted)
• PSA: 68.92
• pka: 1.58±0.61(Predicted)